N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-ethoxynicotinamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-2-ethoxypyridine-3-carboxamide
• InChI: InChI=1S/C17H17N5O4/c1-2-26-15-12(6-4-8-20-15)14(23)19-9-10-22-16(24)11-5-3-7-18-13(11)21-17(22)25/h3-8H,2,9-10H2,1H3,(H,19,23)(H,18,21,25)
• InChI Key: DTIDTMVUTWUIOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)NCCN2C(=O)C3=C(NC2=O)N=CC=C3
• Molecular Formula: C17H17N5O4
• Molecular Weight: 355.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, new pyrazolo derivatives were prepared by reacting 7-amino-2,4-dioxo-5-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-pyrano[2,3-d]pyrimidine-6-carbonitrile with 2,4 dinitrophenyl hydrazine in 1,4-dioxane.

Scientific Research Applications

Pharmacological Insights and Mechanisms

Pharmacological studies often explore the mechanisms of action and therapeutic potentials of novel compounds. For example, the investigation into telotristat ethyl , a tryptophan hydroxylase inhibitor, reveals its effectiveness in reducing bowel movement frequency in patients with carcinoid syndrome, showcasing the potential for novel compounds to address specific pathological conditions (Kulke et al., 2017). Similarly, studies on pyronaridine , an antimalarial, highlight the importance of understanding pharmacokinetics for effective therapeutic application (Feng et al., 1987).

Toxicological Assessments

Toxicological evaluations, such as those for di-(2-ethylhexyl)phthalate (DEHP) and its metabolites, are crucial for assessing the safety profiles of chemicals. Research indicates that DEHP exposure may influence the duration of pregnancy, suggesting potential endocrine-disrupting activities (Latini et al., 2003). Such studies are fundamental in understanding the environmental and health impacts of widespread chemical use.

Biochemical and Molecular Studies

Biochemical research, including the study of N1-methylnicotinamide and its derivatives, emphasizes the metabolic pathways and physiological implications of compounds. For instance, the urinary excretion patterns of specific metabolites can serve as biomarkers for nutritional status or disease states, offering insights into human biochemistry and potential diagnostic applications (Deen et al., 2020).

Mechanism of Action

Target of Action

It is known that pyrido[2,3-d]pyrimidines, a class of compounds to which this molecule belongs, have been associated with a variety of biological activities such as anti-tumor , antibacterial , and antifungal activities. They have also been reported to inhibit dihydrofolate reductase (DHFR) , a key enzyme involved in the synthesis of nucleotides.

Mode of Action

Based on the known activities of similar compounds, it can be hypothesized that it may interact with its targets, leading to inhibition or modulation of their activity .

Biochemical Pathways

Given the reported inhibition of dhfr by similar compounds , it can be inferred that this compound may affect the folate pathway, which is crucial for the synthesis of nucleotides and thus DNA replication.

Result of Action

Based on the known activities of similar compounds, it can be hypothesized that it may lead to inhibition of cell growth and proliferation, particularly in the context of its reported anti-tumor activity .